molecular formula C27H50ClN3O2 B8662110 1,3,5-Triazine, 2-chloro-4,6-bis(dodecyloxy)- CAS No. 60717-06-8

1,3,5-Triazine, 2-chloro-4,6-bis(dodecyloxy)-

Cat. No.: B8662110
CAS No.: 60717-06-8
M. Wt: 484.2 g/mol
InChI Key: KSZSXZWFLSJKFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3,5-Triazine, 2-chloro-4,6-bis(dodecyloxy)- is a useful research compound. Its molecular formula is C27H50ClN3O2 and its molecular weight is 484.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3,5-Triazine, 2-chloro-4,6-bis(dodecyloxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,5-Triazine, 2-chloro-4,6-bis(dodecyloxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

60717-06-8

Molecular Formula

C27H50ClN3O2

Molecular Weight

484.2 g/mol

IUPAC Name

2-chloro-4,6-didodecoxy-1,3,5-triazine

InChI

InChI=1S/C27H50ClN3O2/c1-3-5-7-9-11-13-15-17-19-21-23-32-26-29-25(28)30-27(31-26)33-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3

InChI Key

KSZSXZWFLSJKFW-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCOC1=NC(=NC(=N1)Cl)OCCCCCCCCCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 18.4 g (0.1 mole) of cyanuric chloride and 38.0 g (0.2 moles) of lauryl alcohol in 200 ml of dioxane there were added 9.9 g (0.25 moles) of powdered sodium hydroxide over a period of 10 minutes at a reaction temperature in the range of 25° to 45° C. After 3 hours the reaction mixture was found to be converted. The reaction mixture was poured into chloroform and further treated as indicated in Example I. After evaporation there were obtained 30.4 g of a white, solid substance which upon recrystallization from ethanol yielded 29.1 g of a pure 2,4-dilauroxy-6-chloro-s-triazine having a melting point in the range of 43.5°-44.9° C.
Quantity
18.4 g
Type
reactant
Reaction Step One
Quantity
38 g
Type
reactant
Reaction Step One
Quantity
9.9 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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